![molecular formula C17H16N4O5S B2589337 (E)-methyl 3-(2-methoxy-2-oxoethyl)-2-((1-methyl-1H-pyrazole-5-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate CAS No. 1173563-91-1](/img/structure/B2589337.png)
(E)-methyl 3-(2-methoxy-2-oxoethyl)-2-((1-methyl-1H-pyrazole-5-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
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Description
(E)-methyl 3-(2-methoxy-2-oxoethyl)-2-((1-methyl-1H-pyrazole-5-carbonyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C17H16N4O5S and its molecular weight is 388.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities of Heterocyclic Compounds
Novel Synthesis and Biological Activity of Benzothiazole Derivatives : This study explores the synthesis of 2-substituted derivatives of benzothiazole compounds and evaluates their antimicrobial activity. The research demonstrates a method for creating novel heterocyclic compounds with potential applications in developing antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Structural Studies and Chemical Properties
Racemization of Amino Acid Residues in Heterocyclic Rings : This paper discusses the synthesis of compounds with thiazoline and oxazoline rings from amino acid imino ethers and studies their racemization rates. It provides insights into the chemical behavior and stability of such heterocyclic compounds, which could be relevant for understanding the properties of the compound (Yonetani, Hirotsu, & Shiba, 1975).
Spectroscopic and Docking Studies
Spectroscopic and Molecular Docking Studies of Pyrazole Derivatives : This research involves the synthesis and characterization of a pyrazole derivative, including spectroscopic methods and molecular docking studies. The findings might offer a methodological framework for studying the compound , particularly in understanding its structural characteristics and potential biological interactions (Karrouchi et al., 2021).
properties
IUPAC Name |
methyl 3-(2-methoxy-2-oxoethyl)-2-(2-methylpyrazole-3-carbonyl)imino-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O5S/c1-20-12(6-7-18-20)15(23)19-17-21(9-14(22)25-2)11-5-4-10(16(24)26-3)8-13(11)27-17/h4-8H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVXJCAWJIJBJPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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